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"219989-84-1
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- InChI:
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InChI=1S/C27H42N2O5S/c1-15-9-8-10-27(7)22(34-27)12-20(16(2)11-19-14-35-18(4)28-19)29-23(31)13-21(30)26(5,6)25(33)17(3)24(15)32/h11,14-15,17,20-22,24,30,32H,8-10,12-13H2,1-7H3,(H,29,31)/b16-11+/t15-,17-,20-,21+,22-,24-,27+/m0/s1
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Ixabepilone is an epothilone with broad-spectrum anticancer activity against a panel of 21 cancer cell lines (IC50s = 1.4-34.5 nM). It stabilizes and induces the polymerization of microtubules and induces cell cycle arrest during mitosis. Ixabepilone is cytotoxic to HCT116/VM46 and A2780Tax clonogenic cells, which are resistant to paclitaxel ( IC90s = 16 and 12.3 nM, respectively, for colony growth inhibition). In vivo, ixabepilone (6.3 and 10 mg/kg, i.v., respectively) shows antitumor activity in paclitaxel-resistant human Pat-21 breast carcinoma and HCT116/VM46 colon carcinoma mouse xenograft models with log cell kill (LCK) values of 1.6 and 2.4, respectively. Ixabepilone (10 mg/kg, i.v.) also increases the time for tumors to quadruple in volume by 7.2, 9, 6.5, 4.7, and >10 weeks, respectively, in mice implanted with Rh18 rhabdomyosarcoma, NB1643 neuroblastoma, WT5 Wilms' t...